Cas no 933218-11-2 (N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-oxo-4H-chromene-2-carboxamide
• CAS No: 933218-11-2
• MF: C₂₃H₂₅N₃O₆S
• MW: 471.526104688644
• CID: 6246752
• PubChem ID: 16029851
• Update Time: 2025-10-23

N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-oxo-4H-chromene-2-carboxamide
• N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)-4-oxo-4H-chromene-2-carboxamide
• MLS003881586
• 933218-11-2
• CHEMBL1525823
• N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)-4-oxo-4H-chromene-2-carboxamide
• HMS2934I23
• NCGC00133188-01
• G678-0554
• F2068-0640
• MLS001097104
• HMS1894K17
• SMR000633812
• N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]sulfonylethyl]-4-oxochromene-2-carboxamide
• AKOS002052134

• Inchi： 1S/C23H25N3O6S/c1-31-21-9-5-3-7-18(21)25-11-13-26(14-12-25)33(29,30)15-10-24-23(28)22-16-19(27)17-6-2-4-8-20(17)32-22/h2-9,16H,10-15H2,1H3,(H,24,28)
• InChI Key： JSJRNWPZPOOJTL-UHFFFAOYSA-N
• SMILES： S(CCNC(C1=CC(C2C=CC=CC=2O1)=O)=O)(N1CCN(C2C=CC=CC=2OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 471.14640670g/mol
• Monoisotopic Mass: 471.14640670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 114Ų

Additional information on N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-oxo-4H-chromene-2-carboxamide

Introduction to N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-oxo-4H-chromene-2-carboxamide and Its Significance in Modern Chemical Biology

N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-oxo-4H-chromene-2-carboxamide, a compound with the CAS number 933218-11-2, represents a fascinating intersection of medicinal chemistry and pharmacology. This compound belongs to a class of molecules that have garnered significant attention in recent years due to their potential therapeutic applications. The intricate structure of this molecule, featuring a piperazine moiety linked to a chromene core, suggests a multifaceted interaction with biological targets, making it a subject of intense research interest.

The piperazine scaffold is well-known for its role in drug design, particularly in the development of central nervous system (CNS) therapeutics. Its ability to modulate neurotransmitter systems has been exploited in the treatment of conditions such as depression, anxiety, and schizophrenia. In the case of N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-oxo-4H-chromene-2-carboxamide, the presence of a sulfonamide group further enhances its pharmacological profile. Sulfonamides are known for their broad spectrum of biological activity, including antimicrobial, anti-inflammatory, and anticonvulsant properties.

The chromene core of this compound adds another layer of complexity and potential functionality. Chromenes are heterocyclic compounds that have been extensively studied for their bioactivity. They exhibit a range of pharmacological effects, including antioxidant, anti-inflammatory, and anticancer properties. The combination of these two distinct structural motifs in N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-oxo-4H-chromene-2-carboxamide suggests that it may possess unique interactions with biological targets, which could be harnessed for therapeutic purposes.

Recent research has highlighted the importance of structure-based drug design in the development of novel therapeutics. Computational methods, such as molecular docking and molecular dynamics simulations, have played a crucial role in understanding the binding interactions between small molecules and biological targets. In the context of N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-oxo-4H-chromene-2-carboxamide, these techniques have been used to predict how this compound might interact with proteins and enzymes involved in various disease pathways.

One area where this compound shows promise is in the treatment of neurological disorders. The piperazine moiety can interact with serotonin and dopamine receptors, which are implicated in conditions such as depression and Parkinson's disease. Additionally, the sulfonamide group may influence the activity of enzymes involved in neurotransmitter metabolism. By targeting these pathways, N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-oxo-4H-chromene-2-carboxamide could potentially offer new therapeutic strategies for these challenging conditions.

The chromene core also contributes to the pharmacological potential of this compound. Studies have shown that chromenes can modulate various biological processes, including inflammation and oxidative stress. These effects are relevant to a wide range of diseases, including cardiovascular disease, neurodegenerative disorders, and cancer. By combining the piperazine and chromene moieties, N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-oxo-4H-chromene-2-carboxamide may be able to address multiple aspects of these complex diseases simultaneously.

In addition to its potential therapeutic applications, N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-4-oکسو۴Н-chromene -۲ -carboxamide has also attracted interest from the perspective of chemical biology research. Its unique structure provides a valuable tool for studying enzyme mechanisms and receptor interactions. By using this compound as a probe molecule, researchers can gain insights into the function of key biological targets and develop new approaches for modulating their activity.

The synthesis of this compound represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful manipulation of functional groups to construct the complex core structure. Advances in synthetic methodologies have made it possible to produce such intricate molecules with high yield and purity. These advancements are crucial for enabling further exploration of the pharmacological potential of compounds like N-(2-{4-(۲-methoxyphenیل)پیرازین -۱ -یلسولفونیل}اتیل) -۴ -اکسو۴Н-chromene -۲ -carboxamide.

The development of new drugs is often a lengthy and complex process involving multiple stages from discovery to clinical trials. However, computational tools and high-throughput screening methods have accelerated this process significantly. By leveraging these technologies, researchers can quickly identify promising candidates like N-(۲-{۴ -(۲-metoksifنیل) پیرازین -۱ -یلسولفونیل }اتیل) -۴ -اکسو۴Н-chromene -۲ -carboxamide for further investigation.

In conclusion، N-(۲{۴ -(۲-metoksifنیل) پیرازین -۱ -یلسولفونیل }اتیل) -۴ -اکسو۴Н-chromene -۲ carboxamide (CAS no 933218 ۱۱ ۲) is a compound with significant potential in modern chemical biology و pharmaceutical research。 Its unique structure، combining a piperazine moiety و a chromene core، suggests multifaceted interactions with biological targets， making it a valuable tool for studying neurological و other diseases。 The ongoing research into this compound underscores the importance của innovative approaches در drug discovery و development， و highlights the contributions của synthetic chemistry و computational methods ��ه advancing our understanding của life sciences。